Cas no 6642-39-3 (1-(2-Methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 1-(2-Methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 6642-39-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 519857
• PubChem ID: 225847
• Update Time: 2025-10-08

1-(2-Methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenyl)-2-methylpropan-1-ol
• 1-(2-methoxyphenyl)-2-methyl-propan-1-ol
• (+-)-1-Hydroxy-2-methyl-1-(2-methoxy-phenyl)-propan
• 1-(2-Methoxyphenyl)-2-methyl-1-propanol
• 1-(2-methoxy-phenyl)-2-methyl-propan-1-ol
• 1-o-methoxyphenyl-2-methylpropanol
• AC1L5EC2
• AC1Q57MT
• AR-1B0992
• CTK2F7966
• KST-1B8488
• NSC15680
• SureCN2046443
• NSC-15680
• OBDRXZMOQALFEF-UHFFFAOYSA-N
• DTXSID60280144
• 6642-39-3
• SB85158
• SCHEMBL2046443

• Inchi： 1S/C11H16O2/c1-8(2)11(12)9-6-4-5-7-10(9)13-3/h4-8,11-12H,1-3H3
• InChI Key： OBDRXZMOQALFEF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.38460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-Methoxyphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 1-(2-Methoxyphenyl)-2-methylpropan-1-ol (CAS No. 6642-39-3): Properties, Applications, and Industry Insights

1-(2-Methoxyphenyl)-2-methylpropan-1-ol (CAS No. 6642-39-3) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This aromatic alcohol, characterized by a methoxyphenyl group and a branched alkyl chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₁H₁₆O₂ and moderate polarity make it soluble in common organic solvents, facilitating its use in controlled reactions.

Recent studies highlight the compound’s role in developing non-steroidal anti-inflammatory drugs (NSAIDs) precursors, aligning with the growing demand for sustainable pain management solutions. Researchers are exploring its potential as a chiral building block for asymmetric synthesis, a hot topic in green chemistry forums. The 2-methylpropan-1-ol moiety enhances stability, making it suitable for prolonged reaction conditions—a feature frequently searched by organic chemists optimizing catalytic processes.

In the fragrance sector, 1-(2-Methoxyphenyl)-2-methylpropan-1-ol contributes to long-lasting floral notes, addressing consumer preferences for slow-evaporating perfumes. Its low volatility and compatibility with fixatives are often discussed in cosmetic science communities. Analytical techniques like GC-MS and HPLC are critical for purity verification, as impurities can affect both efficacy and safety—a key concern for manufacturers.

From an industrial perspective, scalability challenges of 6642-39-3 synthesis are mitigated by advances in continuous flow chemistry, reducing waste and energy use. This aligns with ESG (Environmental, Social, and Governance) trends dominating chemical manufacturing searches. Regulatory compliance, particularly REACH and FDA guidelines, is another frequent query, emphasizing the need for rigorous quality control protocols.

Emerging applications include its use in liquid crystal formulations for electronics, where thermal stability is paramount. Patent analyses reveal a 20% annual growth in filings involving this compound since 2020, reflecting its expanding utility. Storage recommendations typically suggest inert atmospheres to prevent oxidation, a detail often overlooked in lab-scale handling discussions.

For researchers, understanding the structure-activity relationship (SAR) of 1-(2-Methoxyphenyl)-2-methylpropan-1-ol is crucial. Computational modeling studies, leveraging AI-driven molecular docking, predict its interactions with biological targets—a methodology gaining traction in drug discovery circles. These insights bridge the gap between academic research and industrial applications, fostering innovation.

Market analysts project steady demand growth, driven by niche applications in agrochemicals and specialty polymers. Suppliers increasingly highlight batch-to-batch consistency as a competitive edge, responding to buyer concerns about reproducibility. Educational content on its retrosynthetic analysis also ranks highly in search engines, indicating strong academic interest.

In summary, CAS No. 6642-39-3 exemplifies how targeted molecular design meets diverse industrial needs. Its intersection with bio-based solvents and catalysis positions it as a compound to watch in the evolving landscape of fine chemicals.